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Compound of Interest

Compound Name: 1,1,1-Trifluoro-2-methylpropane
CAS No.: 1550-49-8
Cat. No.: B16132381
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the chemical properties of 1,1,1-Trifluoro-2-
methylpropane, a compound of interest in various scientific and pharmaceutical applications.
The following sections outline its fundamental molecular characteristics and provide a clear,
structured representation of this data.

Molecular and Physical Properties

1,1,1-Trifluoro-2-methylpropane is a fluorinated hydrocarbon. Its chemical structure and
properties are detailed below.
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Property Value Source
Chemical Formula C4HT7F3 [1]
Molecular Weight 112.09 g/mol [1]
IUPAC Name 1,1,1-trifluoro-2-methylpropane  [1]
SMILES CC(C)C(F)(F)F [1]

Structural Information

The relationship between the common name, chemical formula, and molecular weight of 1,1,1-
Trifluoro-2-methylpropane is illustrated in the following diagram. This visualization provides a
clear logical flow from the compound's identification to its fundamental chemical data.
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Click to download full resolution via product page

Fig. 1: Properties of 1,1,1-Trifluoro-2-methylpropane

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-methylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-methylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-methylpropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-methylpropane
https://www.benchchem.com/product/b16132381/docs?utm_src=pdf-body#a-comprehensive-technical-overview-of-1-1-1-trifluoro-2-methylpropane
https://www.benchchem.com/product/b16132381/docs?utm_src=pdf-body#a-comprehensive-technical-overview-of-1-1-1-trifluoro-2-methylpropane
https://www.benchchem.com/product/b16132381/docs?utm_src=pdf-body-img#a-comprehensive-technical-overview-of-1-1-1-trifluoro-2-methylpropane
https://www.benchchem.com/product/b16132381/docs?utm_src=pdf-body#a-comprehensive-technical-overview-of-1-1-1-trifluoro-2-methylpropane
https://www.benchchem.com/product/b16132381?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16132381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

References

e 1.1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [A Comprehensive Technical Overview of 1,1,1-Trifluoro-
2-methylpropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16132381/docs#a-comprehensive-technical-
overview-of-1-1-1-trifluoro-2-methylpropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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